Cas no 49648-53-5 (P-Iodoamphenicol)

• Product Name: P-Iodoamphenicol
• CAS No: 49648-53-5
• MF: C₁₁H₁₂Cl₂INO₃
• MW: 404.028353691101
• CID: 4937013
• Update Time: 2025-11-02

P-Iodoamphenicol Chemical and Physical Properties

Names and Identifiers

• P-IODOAMPHENICOL
• P-Iodoamphenicol

• Inchi： 1S/C11H12Cl2INO3/c12-10(13)11(18)15-8(5-16)9(17)6-1-3-7(14)4-2-6/h1-4,8-10,16-17H,5H2,(H,15,18)
• InChI Key： YOMMTBDWLDEDJN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C(CO)NC(C(Cl)Cl)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6

Additional information on P-Iodoamphenicol

Recent Advances in P-Iodoamphenicol (49648-53-5) Research: A Comprehensive Review

P-Iodoamphenicol (CAS: 49648-53-5) is a halogenated derivative of chloramphenicol, a well-known broad-spectrum antibiotic. Recent studies have focused on its potential applications in antimicrobial therapy, particularly against resistant bacterial strains. This research briefing synthesizes the latest findings on P-Iodoamphenicol, covering its synthesis, mechanism of action, and emerging therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of P-Iodoamphenicol to enhance its antibacterial efficacy. The research team utilized computational modeling and in vitro assays to demonstrate that the iodine substitution at the para position significantly improves binding affinity to bacterial ribosomes, particularly in Gram-negative pathogens. These findings suggest a promising avenue for overcoming chloramphenicol resistance mechanisms.

In the context of drug development, P-Iodoamphenicol has shown potential as a scaffold for novel antimicrobial agents. Recent patent filings (WO2023018765) describe its use in combination therapies with β-lactam antibiotics, demonstrating synergistic effects against multidrug-resistant Acinetobacter baumannii. The molecular interactions between P-Iodoamphenicol and bacterial protein synthesis machinery are currently being investigated using cryo-EM techniques, providing unprecedented structural insights.

Pharmacokinetic studies published in Antimicrobial Agents and Chemotherapy (2024) have revealed improved metabolic stability of P-Iodoamphenicol compared to its parent compound. The iodine substitution appears to reduce hepatic glucuronidation, potentially extending its half-life in clinical applications. However, researchers caution that further toxicological assessments are needed before clinical translation, particularly regarding potential thyroid interactions due to the iodine moiety.

Emerging applications in diagnostic imaging have also been reported. A Nature Communications paper (2024) described the development of radiolabeled P-Iodoamphenicol derivatives for PET imaging of bacterial infections. The 124I-labeled compound demonstrated excellent in vivo stability and specific accumulation at infection sites in murine models, offering a potential breakthrough in infection localization techniques.

From a synthetic chemistry perspective, recent advances in green chemistry approaches have improved the production yield of P-Iodoamphenicol. A 2023 Organic Process Research & Development publication detailed a novel catalytic system that reduces heavy metal waste in the iodination process, addressing previous environmental concerns associated with its synthesis.

While these developments are promising, significant challenges remain in translating P-Iodoamphenicol research into clinical applications. Current efforts focus on optimizing its therapeutic index and addressing potential cross-resistance with existing antimicrobials. The compound's unique properties continue to make it a valuable tool for both therapeutic development and fundamental studies of bacterial protein synthesis inhibition.